Cas no 952974-09-3 (4-{2-5-oxo-7-(propan-2-yl)-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-ylacetamido}benzamide)

• Product Name: 4-{2-5-oxo-7-(propan-2-yl)-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-ylacetamido}benzamide
• CAS No: 952974-09-3
• MF: C₁₈H₂₀N₄O₃S
• MW: 372.441402435303
• CID: 6132794
• PubChem ID: 16868764
• Update Time: 2025-07-15

4-{2-5-oxo-7-(propan-2-yl)-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-ylacetamido}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-{2-5-oxo-7-(propan-2-yl)-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-ylacetamido}benzamide
• 5H-Thiazolo[3,2-a]pyrimidine-3-acetamide, N-[4-(aminocarbonyl)phenyl]-2,3-dihydro-7-(1-methylethyl)-5-oxo-
• 4-[[2-(5-oxo-7-propan-2-yl-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetyl]amino]benzamide
• 4-{2-[5-oxo-7-(propan-2-yl)-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl]acetamido}benzamide
• 4-(2-(7-isopropyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamido)benzamide
• F2495-1138
• AKOS024652755
• 952974-09-3

• Inchi： 1S/C18H20N4O3S/c1-10(2)14-8-16(24)22-13(9-26-18(22)21-14)7-15(23)20-12-5-3-11(4-6-12)17(19)25/h3-6,8,10,13H,7,9H2,1-2H3,(H2,19,25)(H,20,23)
• InChI Key： ULAVGGSGDQQAGV-UHFFFAOYSA-N
• SMILES： C12SCC(CC(NC3=CC=C(C(N)=O)C=C3)=O)N1C(=O)C=C(C(C)C)N=2

Computed Properties

• Exact Mass: 372.12561169g/mol
• Monoisotopic Mass: 372.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 13.82±0.70(Predicted)

Additional information on 4-{2-5-oxo-7-(propan-2-yl)-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-ylacetamido}benzamide

Introduction to 4-{2-5-oxo-7-(propan-2-yl)-2H,3H,5H-1,3thiazolo[3,2-α]pyrimidin-3-ylacetamido}benzamide (CAS No. 952974-09-3)

4-{2-5-oxo-7-(propan-2-yl)-2H,3H,5H-1,3thiazolo[3,2-α]pyrimidin-3-ylacetamido}benzamide, identified by its CAS number 952974-09-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This molecule belongs to the class of benzamide derivatives, which are well-documented for their diverse biological activities. The presence of a thiazolo[3,2-α]pyrimidine core in its structure suggests potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for further investigation in drug discovery.

The chemical structure of this compound features a benzamide moiety linked to an acetamido group, which is further connected to a thiazolo[3,2-α]pyrimidine scaffold. The propan-2-yl substituent at the 7-position of the thiazolo[3,2-α]pyrimidine ring introduces additional complexity and may influence the compound's solubility, metabolic stability, and binding affinity. Such structural features are often strategically designed to optimize pharmacokinetic properties and enhance biological activity.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their ability to modulate biological pathways effectively. The thiazolo[3,2-α]pyrimidine scaffold is particularly noteworthy, as it has been extensively studied for its potential applications in treating various diseases, including cancer and infectious disorders. Researchers have demonstrated that this scaffold can exhibit inhibitory activity against multiple kinases and other enzymes involved in cellular signaling pathways. For instance, derivatives of thiazolo[3,2-α]pyrimidine have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are crucial in cancer progression.

The benzamide moiety in 4-{2-5-oxo-7-(propan-2-yl)-2H,3H,5H-1,3thiazolo[3,2-α]pyrimidin-3-ylacetamido}benzamide further enhances its potential therapeutic utility. Benzamides are known for their role as pharmacological agents due to their ability to interact with various biological targets. For example, they have been explored as inhibitors of proteases and as modulators of neurotransmitter receptors. The combination of the thiazolo[3,2-α]pyrimidine and benzamide moieties in this compound may synergistically enhance its biological activity by targeting multiple pathways simultaneously.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid identification of promising drug candidates like 4-{2-5-oxyo7-(propan--22yI)-23H35H51_13thiazoIa32a-pyrimidin_33ylacetamido}benzamide (CAS No. 95_297409_03). These techniques allow researchers to predict the binding affinity of a compound to specific biological targets with high accuracy before conducting expensive wet-lab experiments. Such computational approaches have been instrumental in optimizing the structure of this compound to improve its pharmacological properties.

The synthesis of 4-{25-oxyo7(propan--22yI)-23H35H51_13thiazoIa32a-pyrimidin_33ylacetamido}benzamide (CAS No._95_297409_03) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the propan--22yI substituent at the 7-position of the thiazolo[32a]pyrimidine ring is a critical step that necessitates precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic core efficiently.

Pharmacokinetic studies are essential for evaluating the potential therapeutic efficacy of a compound like 4-{25-oxyo7(propan--22yI)-23H35H51_13thiazoIa32a-pyrimidin_33ylacetamido}benzamide (CAS No._95_297409_03). These studies provide insights into how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is crucial for determining appropriate dosing regimens and predicting potential side effects. Advanced analytical techniques such as mass spectrometry and high-performance liquid chromatography (HPLC) are employed to characterize the metabolic pathways of this compound.

The potential applications of 4-{25-oxyo7(propan--22yI)-23H35H51_13thiazoIa32a-pyrimidin_33ylacetamido}benzamide (CAS No._95_297409_03) span across multiple therapeutic areas. Given its structural features and reported biological activities, this compound may be explored as an anti-inflammatory agent or an antiviral drug. Additionally, its ability to interact with kinases suggests that it could be developed into a chemotherapeutic agent for treating cancer. Preclinical studies are necessary to validate these hypotheses and determine whether this compound exhibits sufficient efficacy and safety profiles for further clinical development.

In conclusion,4-{25-oxyo7(propan--22yI)-23H35H51_13thiazoIa32a-pyrimidin_33ylacetamido}benzamide (CAS No._95_297409_03) represents a structurally intriguing molecule with significant potential in pharmaceutical research。 Its unique combination of chemical features positions it as a valuable candidate for further exploration in drug discovery。 As our understanding of molecular interactions continues to advance， compounds like this one will play an increasingly important role in developing novel therapeutics for human diseases。